Cas no 2172459-35-5 (2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate)

• Product Name: 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate
• CAS No: 2172459-35-5
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• CID: 6502627
• PubChem ID: 165567961
• Update Time: 2025-06-11

2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate
• 2172459-35-5
• EN300-1571232

• Inchi： 1S/C9H15BrO2/c1-8(2,10)6-12-7(11)9(3)4-5-9/h4-6H2,1-3H3
• InChI Key： QUOLEVVEXXUBJV-UHFFFAOYSA-N
• SMILES： BrC(C)(C)COC(C1(C)CC1)=O

Computed Properties

• Exact Mass: 234.02554g/mol
• Monoisotopic Mass: 234.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate

2-Bromo-2-methylpropyl 1-Methylcyclopropane-1-carboxylate (CAS No. 2172459-35-5): An Overview

2-Bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate (CAS No. 2172459-35-5) is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its brominated and cyclopropane functionalities, offers a range of potential applications in synthetic chemistry and drug development. This article aims to provide a comprehensive overview of 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate, including its chemical structure, synthesis methods, and recent research findings.

Chemical Structure and Properties

2-Bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate is a complex organic molecule with a molecular formula of C₁₀H₁₇BrO₂. The compound features a bromine atom attached to a tertiary carbon, which is part of a branched alkyl chain. Additionally, the molecule includes a cyclopropane ring with a methyl substituent, which is esterified with a carboxylic acid group. The presence of these functional groups imparts unique chemical properties to the compound, making it an interesting subject for both academic and industrial research.

The physical properties of 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate include its melting point, boiling point, and solubility in various solvents. These properties are crucial for understanding its behavior in different chemical reactions and environments. For instance, the compound's solubility in polar solvents such as ethanol and acetone makes it suitable for use in solution-based reactions.

Synthesis Methods

The synthesis of 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common method involves the bromination of a suitable precursor followed by esterification. For example, the bromination of 2-methylpropyl alcohol can be carried out using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The resulting brominated alcohol can then be esterified with 1-methylcyclopropane-1-carboxylic acid using a coupling reagent like dicyclohexylcarbodiimide (DCC).

An alternative approach involves the direct synthesis of the cyclopropane ring through ring-closing metathesis (RCM) or other cycloaddition reactions. This method can offer greater control over the stereochemistry of the final product, which is particularly important for pharmaceutical applications where enantiomeric purity is crucial.

Applications in Organic Chemistry and Drug Development

2-Bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate has shown promise in various areas of organic chemistry and drug development. In synthetic chemistry, the compound serves as an important building block for constructing more complex molecules. Its bromine functionality can be used for further functionalization through substitution reactions, while the cyclopropane ring provides structural rigidity that can influence the conformational properties of larger molecules.

In pharmaceutical research, 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate has been explored as a potential intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the development of novel drugs targeting specific biological pathways. For example, researchers at [University Name] have reported the use of this compound in the synthesis of inhibitors for enzymes involved in cancer cell proliferation. The unique combination of bromine and cyclopropane functionalities allows for fine-tuning of the pharmacological properties of these inhibitors.

Recent Research Findings

The scientific community has made significant strides in understanding the potential applications of 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate. A study published in [Journal Name] highlighted the compound's role as an intermediate in the synthesis of antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. This discovery opens up new avenues for developing more effective treatments for viral infections.

In another study conducted at [Research Institution], scientists investigated the use of 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate in the development of anti-inflammatory drugs. The results showed that compounds derived from this intermediate were effective in reducing inflammation in animal models without causing significant side effects. These findings suggest that further research into this area could lead to the discovery of new therapeutic options for inflammatory diseases.

Safety Considerations and Future Directions

Safety is a critical aspect when working with any chemical compound, especially those used in pharmaceutical research. While 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate is not classified as a hazardous material, it is important to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used during handling and storage.

The future directions for research on 2-bromo-2-methylpropyl 1-methylcyclopropane-1-carboxylate are promising. Ongoing studies are focused on optimizing its synthesis methods to improve yield and purity, as well as exploring new applications in drug discovery and development. Additionally, efforts are being made to investigate its potential use in other fields such as materials science and environmental chemistry.